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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methylbutanoic anhydride, a versatile

reagent in organic synthesis. The document covers its nomenclature, physicochemical

properties, synthesis, and key applications, with a focus on its utility in the development of

pharmaceuticals and other bioactive molecules.

Nomenclature and Synonyms
2-Methylbutanoic anhydride is known by several synonyms in chemical literature and

commercial databases. A comprehensive list is provided below to aid in literature searches and

material sourcing.

Primary Name Synonyms

2-Methylbutanoic anhydride

2-Methylbutyric anhydride, Butanoic acid, 2-

methyl-, 1,1'-anhydride, 2-Methylbutanoic acid

anhydride, 2-Methylbutanoyl 2-

methylbutanoate[1]

Butanoic acid, 2-methyl-, anhydride
2-Methylbutyryl anhydride, Butyric acid, 2-

methyl-, anhydride[1]

Isovaleric anhydride
iso-Pentanoic anhydride, Butanoic acid, 3-

methyl-, anhydride[2][3]
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Physicochemical Properties
The physical and chemical properties of 2-Methylbutanoic anhydride are summarized in the

table below. These properties are essential for its handling, storage, and application in

chemical reactions.

Property Value

CAS Number 1519-23-9[1]

Molecular Formula C₁₀H₁₈O₃[1]

Molecular Weight 186.25 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Odor Distinctive, pungent[1]

Boiling Point 215 °C at 760 mmHg

Density 0.934 g/mL at 25 °C

Solubility Soluble in organic solvents; reacts with water.

SMILES CCC(C)C(=O)OC(=O)C(C)CC

InChI
InChI=1S/C10H18O3/c1-5-7(3)9(11)13-

10(12)8(4)6-2/h7-8H,5-6H2,1-4H3

Synthesis of 2-Methylbutanoic Anhydride
2-Methylbutanoic anhydride is typically synthesized via the dehydration of 2-methylbutanoic

acid. A common laboratory-scale protocol involves catalytic dehydration.

Experimental Protocol: Catalytic Dehydration of 2-
Methylbutanoic Acid
This protocol describes the synthesis of 2-Methylbutanoic anhydride from 2-methylbutanoic

acid using a catalytic amount of a strong acid.

Materials:
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2-Methylbutanoic acid

p-Toluenesulfonic acid (catalyst)

Anhydrous toluene (solvent)

Sodium bicarbonate solution (5%, aqueous)

Anhydrous magnesium sulfate

Round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

To a round-bottom flask, add 2-methylbutanoic acid and anhydrous toluene.

Add a catalytic amount of p-toluenesulfonic acid (approximately 0.5-1.0 mol%).

Assemble the Dean-Stark apparatus and reflux condenser.

Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-

Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution

to neutralize the catalyst and remove any unreacted carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude 2-Methylbutanoic anhydride can be purified by vacuum distillation.

Synthesis of 2-Methylbutanoic Anhydride
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Fig. 1: Experimental workflow for the synthesis of 2-Methylbutanoic anhydride.

Applications in Organic Synthesis
2-Methylbutanoic anhydride is a potent acylating agent used for the synthesis of esters and

amides. These reactions are fundamental in the preparation of various compounds, including

active pharmaceutical ingredients (APIs).

Ester Synthesis
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The reaction of 2-Methylbutanoic anhydride with an alcohol in the presence of a base or an

acid catalyst yields the corresponding 2-methylbutanoate ester.

This protocol details the synthesis of an ester from a primary alcohol and 2-Methylbutanoic
anhydride.

Materials:

Primary alcohol

2-Methylbutanoic anhydride

Pyridine (base and solvent)

Diethyl ether

Hydrochloric acid (1 M, aqueous)

Saturated sodium bicarbonate solution (aqueous)

Brine

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve the primary alcohol in pyridine.

Cool the solution in an ice bath.

Slowly add 2-Methylbutanoic anhydride to the cooled solution with stirring.
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Allow the reaction to warm to room temperature and stir for several hours.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove

pyridine), saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure.

The crude ester can be purified by column chromatography on silica gel.
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Ester Synthesis Workflow
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Fig. 2: General workflow for ester synthesis using 2-Methylbutanoic anhydride.
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Amide Synthesis
2-Methylbutanoic anhydride reacts with primary or secondary amines to form N-substituted

2-methylbutanamides.

This protocol provides a general procedure for the synthesis of an amide from a primary amine

and 2-Methylbutanoic anhydride.

Materials:

Primary amine

2-Methylbutanoic anhydride

Dichloromethane (solvent)

Triethylamine (base)

Hydrochloric acid (1 M, aqueous)

Saturated sodium bicarbonate solution (aqueous)

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve the primary amine and triethylamine in dichloromethane in a round-bottom flask.

Cool the mixture in an ice bath.
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Add 2-Methylbutanoic anhydride dropwise to the stirred solution.

Allow the reaction to proceed at 0°C for 30 minutes and then at room temperature for 2-4

hours.

Monitor the reaction by TLC.

After completion, wash the reaction mixture with 1 M HCl, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter and concentrate the organic phase under reduced pressure.

Purify the resulting amide by recrystallization or column chromatography.

Relevance in Drug Development
The 2-methylbutyryl moiety is present in the structure of several pharmaceutical compounds.

For instance, some statin drugs, which are used to lower cholesterol, contain a 2-

methylbutyrate ester side chain.[4] This structural feature can influence the drug's lipophilicity,

metabolic stability, and binding affinity to its target enzyme. While 2-Methylbutanoic
anhydride may not be directly used in the final step of synthesizing all such drugs, it serves as

a valuable reagent for introducing the 2-methylbutyryl group in the synthesis of drug precursors

and analogs for structure-activity relationship (SAR) studies.

As 2-Methylbutanoic anhydride is a highly reactive and non-specific acylating agent, it is not

expected to have a direct, targeted interaction with biological signaling pathways. Its biological

relevance lies in its utility as a building block for the synthesis of more complex and biologically

active molecules. The resulting esters and amides may then interact with specific biological

targets.
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Fig. 3: Logical relationship of 2-Methylbutanoic anhydride in drug development.

Safety and Handling
2-Methylbutanoic anhydride is a corrosive and moisture-sensitive compound. It should be

handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn. Store in a cool, dry place

away from incompatible materials such as water, alcohols, and strong bases.

This guide provides a foundational understanding of 2-Methylbutanoic anhydride for its

application in research and development. For specific applications, further optimization of the
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described protocols may be necessary. Always consult relevant safety data sheets (SDS)

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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